N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H13N5O3S/c1-18-3-2-11-7(16)5-19-10-13-8-6(4-12-15-8)9(17)14-10/h4H,2-3,5H2,1H3,(H,11,16)(H2,12,13,14,15,17)
• InChI Key: SMCOLDSEVBLQFN-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CSC1=NC2=C(C=NN2)C(=O)N1
• Molecular Formula: C10H13N5O3S
• Molecular Weight: 283.31 g/mol

Description

N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C10H13N5O3S and its molecular weight is 283.31. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

The compound under consideration, due to its structural resemblance with certain pyrimidine derivatives, shares potential research interest in the anticancer domain. For instance, research on 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, which share a structural motif with the compound , has shown that modifications on the pyrimidine ring can lead to compounds with appreciable cancer cell growth inhibition. One such compound demonstrated significant growth inhibition against eight cancer cell lines, highlighting the therapeutic potential of pyrimidine derivatives in cancer treatment (Al-Sanea et al., 2020).

Imaging and Diagnostic Applications

Furthermore, the chemical framework of N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suggests its potential utility in imaging and diagnostic applications. Compounds with similar pyrazolo[1,5-a]pyrimidine structures have been developed as selective ligands for the translocator protein (18 kDa), indicating their use in positron emission tomography (PET) imaging for neuroinflammation and related disorders. The synthesis and application of these derivatives, such as DPA-714, for in vivo imaging further exemplify the diverse utility of pyrimidine derivatives in medical diagnostics and research (Dollé et al., 2008).

Antimicrobial and Anti-Inflammatory Agents

Another area of interest is the development of antimicrobial and anti-inflammatory agents based on pyrimidine and related heterocyclic frameworks. Research has identified various heterocyclic compounds incorporating pyrimidine units that exhibit significant antimicrobial properties. These compounds, through systematic synthetic modifications, have been tested against a range of bacterial and fungal strains, demonstrating their potential as effective antimicrobial agents. Additionally, certain derivatives have shown promising anti-inflammatory activities, suggesting their further exploration in the development of new therapeutic agents (Bondock et al., 2008; Abu‐Hashem et al., 2020).